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Compound of Interest

Compound Name: 2-Coumaranone-1-L

Cat. No.: B3026046 Get Quote

Essential Safety and Handling Guide for 2-
Coumaranone-1-L
This guide provides immediate, essential safety and logistical information for handling 2-
Coumaranone-1-L in a laboratory setting. To ensure the highest safety standards for

researchers, scientists, and drug development professionals, this document outlines detailed

personal protective equipment (PPE) requirements, operational procedures, and disposal

plans.

While the specific formulation, 2-Coumaranone-1-L, is not classified as hazardous under the

Globally Harmonized System (GHS)[1], the parent compound, 2-Coumaranone, is identified as

a skin and eye irritant that may cause an allergic skin reaction[2][3]. Therefore, in the interest of

best safety practices and in the absence of comprehensive data for 2-Coumaranone-1-L, a

conservative approach is recommended. The following guidelines are based on the more

stringent requirements for 2-Coumaranone.

Comparative Hazard and PPE Recommendations
For clarity, the following table summarizes the known hazard information and recommended

personal protective equipment for both 2-Coumaranone-1-L and its parent compound, 2-

Coumaranone.
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Feature
2-Coumaranone-1-L (CAS
1887057-34-2)

2-Coumaranone (CAS 553-
86-6)

GHS Hazard Classification Not classified as hazardous[1]

Skin Irritant (Category 2),

Serious Eye Irritant (Category

2/2A), Skin Sensitizer

(Category 1)[2][3]

Signal Word None[1] Warning[2][3]

Hazard Statements None[1]

H315: Causes skin irritation,

H317: May cause an allergic

skin reaction, H319: Causes

serious eye irritation[2][3]

Respiratory Protection Not required[1]

Dust mask type N95 (US) or

suitable respirator

recommended, especially if

dust is generated[3]

Hand Protection

Impermeable and resistant

gloves recommended, though

no specific material is

endorsed due to a lack of

testing[1]

Protective gloves required[2][3]

Eye Protection
Standard laboratory eye

protection

Chemical safety goggles or

eyeshields required[2][3]

Skin and Body Protection General laboratory attire

Protective and impervious

clothing recommended;

contaminated work clothing

should not be allowed out of

the workplace[2][3][4]

Operational Plan for Safe Handling
To ensure a safe laboratory environment, the following step-by-step procedures should be

followed when handling 2-Coumaranone-1-L.
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Preparation and Engineering Controls
Ensure adequate ventilation in the handling area. An accessible safety shower and eye wash

station are mandatory[3].

Work within a fume hood if there is a potential for generating dust or aerosols.

Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated

place away from strong oxidizing agents[2][5].

Donning of Personal Protective Equipment (PPE)
The following PPE is required:

Eye and Face Protection: Wear chemical safety goggles or a face shield[2][3].

Hand Protection: Wear protective gloves. Given the lack of specific material

recommendations for 2-Coumaranone-1-L, it is advisable to use gloves effective against a

broad range of chemicals, such as nitrile gloves.

Body Protection: Wear a lab coat or other protective clothing. Impervious clothing is

recommended if there is a risk of significant skin contact[3].

Respiratory Protection: If dust formation is likely, a NIOSH-approved N95 dust mask or a

higher-level respirator should be worn.

Handling and Experimental Procedures
Avoid contact with skin and eyes[5].

Avoid the formation of dust and aerosols[4].

Do not breathe dust[2].

Wash hands thoroughly after handling the substance[2][5].

In Case of Exposure or Spill
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention[2][5].

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. If skin irritation or a rash occurs, get medical advice[2][5].

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention[5].

Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate medical

attention[2][5].

Spill: For small spills, sweep up the material, avoiding dust generation, and place it into a

suitable, closed container for disposal. Ensure adequate ventilation[4][5].

Doffing of PPE
Remove gloves first, avoiding contact with the outside of the glove.

Remove your lab coat or other protective clothing.

Remove eye and face protection last.

Wash hands thoroughly after removing all PPE.

Disposal Plan
All waste containing 2-Coumaranone-1-L must be handled and disposed of in accordance with

local, state, and federal regulations.

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with the substance,

including gloves, paper towels, and other disposable labware, should be considered

contaminated and disposed of as chemical waste.

Disposal: Dispose of the contents and container at an approved waste disposal plant[2][3].

Do not allow the chemical to enter drains[4].
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Visual Workflow for Handling 2-Coumaranone-1-L
The following diagram illustrates the logical workflow for safely handling 2-Coumaranone-1-L,

from preparation to disposal.

1. Preparation
2. Handling 3. Cleanup & Disposal 4. Post-Handling
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Caption: Safe handling workflow for 2-Coumaranone-1-L.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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